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Compound of Interest

Compound Name: [SER140]-PLP(139-151)

Cat. No.: B15600335 Get Quote

Essential Safety and Handling of [SER140]-
PLP(139-151)
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical guidance for the handling and disposal of

[SER140]-PLP(139-151), a synthetic peptide fragment of myelin proteolipid protein.[1][2] Due

to its biological activity in inducing experimental autoimmune encephalomyelitis (EAE) in animal

models, this substance must be handled with appropriate caution to minimize exposure risks.

[3][4] The chemical, physical, and toxicological properties of this specific peptide have not been

exhaustively investigated; therefore, it is imperative to treat it as a potentially hazardous

substance.[5][6]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling [SER140]-PLP(139-151),
particularly in its lyophilized powder form, to prevent inhalation, skin contact, and eye exposure.

[7][8]
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PPE Category Item Specifications & Use

Eye & Face Protection Safety Goggles

Required to shield against dust

particles and potential

splashes. Must conform to

ANSI Z87.1 standards.[8]

Face Shield

Recommended in conjunction

with safety goggles when there

is a significant risk of

splashing.[8]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving is advisable for

enhanced protection. Gloves

must be promptly removed and

replaced if contact with the

peptide occurs.[8]

Body Protection Laboratory Coat

A standard lab coat is

necessary to protect skin and

clothing from contamination.[7]

[8]

General Laboratory Attire

Long pants and closed-toe

shoes are the minimum

required attire for working in a

laboratory setting with

hazardous materials.[8]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling the lyophilized

powder to prevent the

inhalation of fine particles.[7][8]
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Proper handling and storage procedures are crucial for maintaining the integrity of [SER140]-
PLP(139-151) and ensuring the safety of laboratory personnel.

Handling Lyophilized Peptide
Preparation: Before handling, ensure the designated workspace is clean and uncluttered.[7]

Equilibration: To prevent moisture absorption, allow the sealed container of the lyophilized

peptide to warm to room temperature in a desiccator before opening.[8]

Personal Protective Equipment: Don all required PPE, including a lab coat, safety goggles,

and gloves, before handling the peptide.[7]

Weighing: Weigh the lyophilized powder in a controlled environment, taking care to minimize

the creation of dust.[7] After weighing, tightly reseal the container.[8] For long-term storage,

consider flushing the container with a dry, inert gas like nitrogen before sealing.[8][9]

Reconstitution: When preparing a solution, slowly add the desired solvent to the peptide.[7]

For hydrophobic peptides, dissolving in a small amount of an organic solvent like DMSO first,

followed by dilution with an aqueous buffer, may be necessary.[2]

Clean-up: After handling, thoroughly wipe down all surfaces and equipment with an

appropriate cleaning agent.[7]

Storage
Lyophilized Peptide: For long-term stability, store the lyophilized peptide at -20°C or colder,

protected from bright light.[10]

Peptide in Solution: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it

is best to aliquot the solution and store it at -20°C or below.[7][10] The stability of the peptide

in solution may be limited, and prompt use is recommended.[11]

Disposal Plan
All waste containing [SER140]-PLP(139-151) must be treated as chemical waste and disposed

of in accordance with all federal, state, and local environmental regulations.[8][12]
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Waste Collection: Place all contaminated materials, including unused peptide (solid or in

solution), used vials, and contaminated PPE, into a clearly labeled, sealed container

designated for chemical waste.[7][12]

Liquid Waste: Do not pour peptide solutions down the drain.[9][12] Collect all liquid waste in

appropriate, sealed chemical waste containers.

Solid Waste: Sweep up any spilled powder, place it in a sealed bag, and dispose of it as

chemical waste. Avoid generating dust during cleanup.[8][13]

Institutional Protocols: Coordinate with your institution's Environmental Health and Safety

(EH&S) department for the proper disposal of hazardous waste.[12]

Experimental Workflow Visualization
The following diagram illustrates the procedural workflow for safely handling [SER140]-
PLP(139-151).
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Caption: Workflow for handling [SER140]-PLP(139-151).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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